Cas no 1804839-38-0 (4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804839-38-0
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4836481
• Update Time: 2025-07-25

4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H6BrF3INO2/c9-2-4-1-5(3-15)14-7(6(4)13)16-8(10,11)12/h1,15H,2-3H2
• InChI Key： MRMJQXAXZSVTAF-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CO)C=C1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-methanol

Comprehensive Overview of 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804839-38-0)

4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-methanol is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. With its unique molecular structure featuring bromomethyl, iodo, and trifluoromethoxy functional groups, this compound serves as a versatile intermediate for the development of novel bioactive molecules. Its CAS number 1804839-38-0 ensures precise identification in chemical databases, making it a critical reference for researchers.

The compound's structural complexity and functional diversity make it particularly valuable in medicinal chemistry. Researchers are increasingly exploring its potential in designing targeted therapies, especially in the context of neurological disorders and infectious diseases. The presence of the trifluoromethoxy group enhances its metabolic stability, a feature highly sought after in drug discovery. Additionally, the bromomethyl and iodo substituents provide reactive sites for further cross-coupling reactions, enabling the synthesis of more complex molecules.

In the realm of organic synthesis, 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-methanol is often utilized as a building block for constructing pyridine-based scaffolds. These scaffolds are pivotal in developing agrochemicals, materials science, and catalysts. The compound's ability to undergo palladium-catalyzed reactions has made it a favorite among chemists working on C-C bond formation strategies. Its compatibility with Suzuki-Miyaura and Sonogashira couplings further expands its utility in synthetic chemistry.

From an analytical chemistry perspective, the compound's distinct spectroscopic properties facilitate its identification and quantification. Techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize its purity and stability. The iodo and bromomethyl groups also make it amenable to radiolabeling, which is crucial for tracer studies in pharmacokinetics and mechanistic investigations.

The growing interest in sustainable chemistry has also highlighted the importance of 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-methanol. Researchers are exploring green synthesis methods to produce this compound with minimal environmental impact. Innovations such as catalyst recycling and solvent-free reactions are being tested to align with the principles of green chemistry. This aligns with the broader industry trend toward eco-friendly manufacturing processes.

In summary, 4-(Bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804839-38-0) is a multifaceted compound with broad applications in drug development, organic synthesis, and materials science. Its unique structural features and reactivity profile make it indispensable for researchers aiming to push the boundaries of chemical innovation. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in shaping the future of scientific discovery.